2-(1,3-Benzoxazol-2-ylsulfanyl)-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-1-ethanone

• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethanone
• InChI: InChI=1S/C19H14N2O2S2/c1-12-17(25-18(20-12)13-7-3-2-4-8-13)15(22)11-24-19-21-14-9-5-6-10-16(14)23-19/h2-10H,11H2,1H3
• InChI Key: WBILINMDTPQLEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)C(=O)CSC3=NC4=CC=CC=C4O3
• Molecular Formula: C19H14N2O2S2
• Molecular Weight: 366.5 g/mol

Description

2-(1,3-Benzoxazol-2-ylsulfanyl)-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-1-ethanone is a useful research compound. Its molecular formula is C19H14N2O2S2 and its molecular weight is 366.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

2-(1,3-Benzoxazol-2-ylsulfanyl)-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-1-ethanone is a compound of interest in the synthesis of heterocyclic compounds with potential biological activities. Its applications span across the synthesis of derivatives with antituberculosis, antimicrobial, and antifungal activities.

• Antituberculosis and Cytotoxicity Studies : A series of 3-heteroarylthioquinoline derivatives synthesized using this compound have shown in vitro activity against Mycobacterium tuberculosis. Notably, specific derivatives exhibited significant antimycobacterial activity without cytotoxic effects on mouse fibroblast cell lines (Selvam et al., 2011).
• Anti-Candida Activity : Analogues of 2-(1,3-benzoxazol-2-ylsulfanyl)-1-phenylethanone demonstrated anti-Candida activities, offering a broad spectrum of action against various Candida strains without cross-resistance to conventional antifungals (Staniszewska et al., 2021).
• Antimicrobial and Antifungal Activities : Derivatives of 6-bromo-3-methylthiazolo[3,2-a]benzimidazole, synthesized from this compound, exhibited potent immunosuppressive and immunostimulatory effects, alongside strong cytotoxicity against various cancer cell lines, highlighting its potential in the development of new therapeutic agents (Abdel‐Aziz et al., 2011).

Synthetic Applications

Beyond biological activities, this compound is utilized in the synthesis of a variety of heterocyclic compounds, showcasing its versatility in organic chemistry.

• Heterocyclic Compound Synthesis : It serves as a key intermediate in the synthesis of complex heterocycles, including benzothiazole and benzimidazole derivatives, which are of interest due to their diverse biological activities and applications in materials science (Darweesh et al., 2016).